Hexahydropyrrolo[1,2-a]pyrazin-6(2H)-one

• IUPAC Name: 2,3,4,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-6-one
• InChI: InChI=1S/C7H12N2O/c10-7-2-1-6-5-8-3-4-9(6)7/h6,8H,1-5H2
• InChI Key: BHFXPKPIPBNKFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N2C1CNCC2
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• CAS RN: 117810-52-3

Description

Synthesis Analysis

The synthesis of hexahydropyrrolo[1,2-a]pyrazin-6(2H)-ones involves a series of chemical reactions starting with the construction of the piperazine ring, followed by alkylation, Dieckmann cyclization, and acidic demethoxycarbonylation. Depending on the reaction conditions, lactams or methoxy lactams are produced, indicating the versatility in the synthetic approach towards these compounds (Branden, Compernolle, & Hoornaert, 1992). Another method involves a modification of the four-component Ugi reaction, demonstrating the efficiency and versatility in synthesizing novel heterocyclic structures (Ilyin et al., 2006).

Scientific Research Applications

• Synthesis of Precursors for Organic Compounds : A study by Branden, Compernolle, and Hoornaert (1992) focuses on the synthesis of hexahydropyrrolo[1,2-a]pyrazin-6(2H)-ones as precursors for the creation of octahydropyrrolo- and octahydro-2H-pyrido[1,2-a]pyrazines, indicating their importance in the development of complex organic molecules (Branden, Compernolle, & Hoornaert, 1992).

• Potential in Vascular Smooth Muscle Relaxation and Antihypertensive Agents : Abou-Gharbia et al. (1984) synthesized derivatives of tetrahydropyrrolo[1,2-a]pyrazines and assessed their potential as vascular smooth muscle relaxants and antihypertensive agents. This research illustrates the possible medicinal applications of compounds structurally related to hexahydropyrrolo[1,2-a]pyrazin-6(2H)-one (Abou-Gharbia et al., 1984).

• Synthesis of Novel Derivatives : Yaremchuk et al. (2018) reported the synthesis of novel 1,2-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one derivatives, highlighting the ongoing research into creating new compounds based on this structure for various applications (Yaremchuk et al., 2018).

• Functionalized Pyrrolo[1,2-a]pyrazines Synthesis : Singh et al. (2022) describe a method for synthesizing functionalized pyrrolo[1,2-a]pyrazines. Their work focuses on the practical applications of these compounds in various fields, such as medicinal chemistry (Singh et al., 2022).

• Pharmaceutical Research : Bromidge et al. (2002) discuss the synthesis of derivatives of hexahydropyrrolo[1,2-a]pyrazin-2-yl)phenyl-2-benzo[b]thiophene sulphonamide, showing high affinity for the 5-HT6 receptor. This indicates the relevance of this compound in pharmaceutical research, particularly in the development of receptor antagonists (Bromidge et al., 2002).

Mechanism of Action

Target of Action

It has been reported that similar compounds have shown antimicrobial activity against multidrug-resistant staphylococcus aureus , suggesting that it may target bacterial cells.

Mode of Action

It’s known that similar compounds can inhibit the growth of bacteria, indicating a potential bacteriostatic or bactericidal effect .

Result of Action

It has been reported that similar compounds have shown antimicrobial activity , suggesting that it may lead to the death of bacterial cells.

Action Environment

It’s known that similar compounds have been isolated from marine bacteria , indicating that they may be stable and effective in marine environments.

Q & A

Q1: What is the main focus of the research presented in the article?

A1: The research article primarily describes the synthesis of various compounds, including Hexahydropyrrolo[1,2-a]pyrazin-6(2H)-ones, which serve as precursors to 2,7-substituted octahydropyrrolo- and octahydro-2H-pyrido[1,2-a]pyrazines []. The researchers detail the synthetic steps involved in constructing these complex ring systems from simpler starting materials.